Cas no 904831-60-3 (2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 904831-60-3
• MF: C₂₁H₂₁ClN₄O₂S
• MW: 428.935042142868
• CID: 6456652
• Update Time: 2025-06-08

2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• Benzenesulfonamide, 2-chloro-N-[3-[6-(1-piperidinyl)-3-pyridazinyl]phenyl]-

• Inchi： 1S/C21H21ClN4O2S/c22-18-9-2-3-10-20(18)29(27,28)25-17-8-6-7-16(15-17)19-11-12-21(24-23-19)26-13-4-1-5-14-26/h2-3,6-12,15,25H,1,4-5,13-14H2
• InChI Key： MXWXSZIIVMAZOA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCCCC4)C=C3)=C2)(=O)=O)=CC=CC=C1Cl

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 676.4±65.0 °C(Predicted)
• pka: 7.47±0.10(Predicted)

Additional information on 2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Introduction to 2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 904831-60-3)

2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 904831-60-3, represents a novel class of molecules with potential applications in addressing various therapeutic challenges. The intricate structure of this compound, featuring a sulfonamide moiety linked to a phenyl ring and a pyridazine core, makes it a subject of intense study for its pharmacological properties.

The< strong>piperidin-1-yl substituent in the molecular framework is particularly noteworthy, as it introduces a hydrogen bond acceptor site that can enhance binding affinity to biological targets. This feature is crucial in the design of drugs that require precise interactions with biological receptors. The presence of the pyridazine ring further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds for developing new therapeutic agents. The specific arrangement of atoms in 2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide, including the chloro substituent on the benzene ring, plays a critical role in determining its overall pharmacokinetic profile and biological activity.

In the context of contemporary research, this compound has been explored for its potential role in inhibiting key enzymes involved in inflammatory pathways. Studies have demonstrated that sulfonamide-based molecules can effectively modulate the activity of enzymes such as COX-2 and NFκB, which are central to inflammatory responses. The unique structural features of 2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide make it a promising candidate for further investigation in this area.

The< strong>phenyl ring component of the molecule contributes to its hydrophobicity, which is essential for membrane permeability and cellular uptake. Additionally, the pyridazine core provides a rigid framework that can enhance the compound's stability and bioavailability. These structural attributes are critical considerations in drug design, as they influence how the compound interacts with biological targets and how it is processed within the body.

Recent computational studies have also shed light on the binding interactions of this compound with potential biological targets. Molecular docking simulations have revealed that 2-chloro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide can bind effectively to several key enzymes and receptors involved in inflammation and pain signaling. These findings suggest that this compound may have therapeutic potential in conditions such as arthritis and chronic pain syndromes.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and multi-step functional group transformations, have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes green chemistry principles, aiming to minimize waste and improve sustainability.

In conclusion, 2-chloro-N-{3-6-(piperidin-1-y l)pyridazin -3 -y lphen yl}benzene -1 -sulfon amide (CAS No. 904831 -60 -3) is a structurally sophisticated molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and structural features makes it an attractive candidate for further research into treating inflammatory diseases and other therapeutic areas. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will undoubtedly play a crucial role in advancing medical science.